Guanfacine-13C, 15N3
Guanfacine-13C, 15N3
Guanfacine-13C,15N3 is intended for us as an internal standard for the quantification of guanfacine by GC- or LC-MS. Guanfacine is an α2-adrenergic receptor (α2-AR) agonist with Ki values of 93, 1,380, and 3,890 nM for α2A-, α2B-, and α2C-ARs, respectively, in a radioligand binding assay. It has EC50 values of 52, 288, and 602 nM for α2A-, α2B-, and α2C-ARs, respectively, for stimulated [35S]GTPγS binding. It also binds to imidazoline receptor 1 (Ki = 19 nM in a radioligand binding assay). Guanfacine (0.3-5 mg/kg) binds to adrenergic receptors in the central nervous system and lowers blood pressure in hypertensive rats in a dose-dependent manner. It also improves spatial working memory deficits induced by hypobaric hypoxia in rats. Formulations containing guanfacine are used in the treatment of high blood pressure and attention deficit hyperactivity disorder (ADHD).
Brand Name:
Vulcanchem
CAS No.:
1189924-28-4
VCID:
VC0027039
InChI:
InChI=1S/C9H9Cl2N3O/c10-6-2-1-3-7(11)5(6)4-8(15)14-9(12)13/h1-3H,4H2,(H4,12,13,14,15)/i9+1,12+1,13+1,14+1
SMILES:
C1=CC(=C(C(=C1)Cl)CC(=O)N=C(N)N)Cl
Molecular Formula:
C9H9Cl2N3O
Molecular Weight:
250.06 g/mol
Guanfacine-13C, 15N3
CAS No.: 1189924-28-4
Cat. No.: VC0027039
Molecular Formula: C9H9Cl2N3O
Molecular Weight: 250.06 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Guanfacine-13C,15N3 is intended for us as an internal standard for the quantification of guanfacine by GC- or LC-MS. Guanfacine is an α2-adrenergic receptor (α2-AR) agonist with Ki values of 93, 1,380, and 3,890 nM for α2A-, α2B-, and α2C-ARs, respectively, in a radioligand binding assay. It has EC50 values of 52, 288, and 602 nM for α2A-, α2B-, and α2C-ARs, respectively, for stimulated [35S]GTPγS binding. It also binds to imidazoline receptor 1 (Ki = 19 nM in a radioligand binding assay). Guanfacine (0.3-5 mg/kg) binds to adrenergic receptors in the central nervous system and lowers blood pressure in hypertensive rats in a dose-dependent manner. It also improves spatial working memory deficits induced by hypobaric hypoxia in rats. Formulations containing guanfacine are used in the treatment of high blood pressure and attention deficit hyperactivity disorder (ADHD). |
|---|---|
| CAS No. | 1189924-28-4 |
| Molecular Formula | C9H9Cl2N3O |
| Molecular Weight | 250.06 g/mol |
| IUPAC Name | N-[bis(15N)(azanyl)(113C)methylidene]-2-(2,6-dichlorophenyl)acetamide |
| Standard InChI | InChI=1S/C9H9Cl2N3O/c10-6-2-1-3-7(11)5(6)4-8(15)14-9(12)13/h1-3H,4H2,(H4,12,13,14,15)/i9+1,12+1,13+1,14+1 |
| Standard InChI Key | INJOMKTZOLKMBF-DATIIYMNSA-N |
| Isomeric SMILES | C1=CC(=C(C(=C1)Cl)CC(=O)[15N]=[13C]([15NH2])[15NH2])Cl |
| SMILES | C1=CC(=C(C(=C1)Cl)CC(=O)N=C(N)N)Cl |
| Canonical SMILES | C1=CC(=C(C(=C1)Cl)CC(=O)N=C(N)N)Cl |
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